Cas no 2005-08-5 (4-Chlorophenyl benzoate)

• Product name: 4-Chlorophenyl benzoate
• CAS No: 2005-08-5
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• MDL: MFCD00040854
• CID: 259730
• PubChem ID: 87563265

4-Chlorophenyl benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chlorophenyl ester
• 4-Chlorophenyl Benzoate
• p-Chlorophenyl Benzoate
• (4-Chlor-phenyl)-benzoat
• Benzoesaeure-(4-chlor-phenylester)
• p-Chlorophenol benzoate
• Benzoic Acid 4-Chlorophenyl Ester
• Benzoic acid, 4-chlorophenyl ester
• Benzoic acid, p-chlorophenyl ester
• 4-chlorophenylbenzoate
• CBMicro_005244
• (4-chlorophenyl) benzoate
• JKSIXXOEIXUYFW-UHFFFAOYSA-N
• SMSF0003570
• NSC406605
• CB
• MFCD00040854
• AKOS003434492
• 4-Chlorophenyl benzoate, 99%
• J-012981
• CCG-305744
• CS-0156548
• NSC 406605
• Phenol, p-chloro-, benzoate
• EINECS 217-910-0
• BIM-0005214.P001
• AI3-03807
• 2005-08-5
• 9VB2XC7DJT
• NS00045722
• InChI=1/C13H9ClO2/c14-11-6-8-12(9-7-11)16-13(15)10-4-2-1-3-5-10/h1-9
• A920443
• SCHEMBL4425652
• CB07313
• SY043361
• NSC-406605
• B0063
• DTXSID20173866
• AS-61788
• Benzoic Acid, 4-Chlorophenyl Ester; Benzoic Acid, p-Chlorophenyl Ester; NSC 406605; p-Chlorophenol Benzoate
• 4-Chlorophenyl benzoate

• MDL： MFCD00040854
• Inchi： 1S/C13H9ClO2/c14-11-6-8-12(9-7-11)16-13(15)10-4-2-1-3-5-10/h1-9H
• InChI Key： JKSIXXOEIXUYFW-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 232.02900
• Monoisotopic Mass: 232.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.2
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.258
• Melting Point: 87.0 to 90.0 deg-C
• Boiling Point: 343.1°Cat760mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.594
• PSA: 26.30000
• LogP: 3.55920
• Solubility: Not determined

4-Chlorophenyl benzoate Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

4-Chlorophenyl benzoate Customs Data

• HS CODE：2916310090
• Customs Data：

  China Customs Code:

  2916310090

  Overview:

  2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Chlorophenyl benzoate

Comprehensive Guide to 4-Chlorophenyl benzoate (CAS No. 2005-08-5): Properties, Applications, and Industry Insights

4-Chlorophenyl benzoate (CAS No. 2005-08-5) is an organic ester compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, formed by the esterification of 4-chlorophenol and benzoic acid, exhibits unique chemical properties that make it valuable in synthetic chemistry. With the growing demand for high-purity intermediates in drug development, 4-Chlorophenyl benzoate has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 4-Chlorophenyl benzoate features a chlorophenyl group linked to a benzoyl moiety, contributing to its stability and reactivity. This configuration enables its use as a key intermediate in the synthesis of more complex molecules. Recent studies highlight its role in developing UV stabilizers and liquid crystal materials, aligning with the surge in demand for advanced materials in electronics and coatings industries.

From an industrial perspective, 4-Chlorophenyl benzoate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting eco-friendly production methods, such as enzymatic catalysis, to reduce environmental impact. This aligns with global trends toward carbon footprint reduction and circular economy practices, making CAS 2005-08-5 a relevant topic in modern chemical innovation.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are critical for characterizing 4-Chlorophenyl benzoate purity, a frequent search query among quality control professionals. The compound typically appears as a white crystalline solid with a melting point range of 68–72°C, and its solubility in organic solvents like ethanol and dichloromethane is well-documented in technical literature.

In pharmaceutical research, 4-Chlorophenyl benzoate derivatives are explored for their potential bioactivity. While not a drug itself, this compound serves as a building block for molecules with antimicrobial or anti-inflammatory properties. Such applications resonate with current public health interests, particularly in post-pandemic drug discovery initiatives.

Storage and handling recommendations for CAS 2005-08-5 emphasize standard laboratory precautions: keeping containers tightly sealed in cool, dry conditions away from strong oxidizers. These guidelines address common safety-related searches while maintaining compliance with international chemical regulations.

The global market for 4-Chlorophenyl benzoate reflects broader trends in fine chemicals, with Asia-Pacific emerging as a production hub due to established supply chains for chlorophenol precursors. Market analysts frequently correlate demand with growth in pharmaceutical outsourcing and specialty chemical sectors, making this compound economically significant beyond its molecular weight (230.66 g/mol).

Emerging research directions include exploring 4-Chlorophenyl benzoate in polymer chemistry, particularly as a monomer for specialty polyesters. This application taps into the booming interest in high-performance polymers for automotive and aerospace materials, demonstrating the compound's relevance to cutting-edge material science.

For researchers sourcing 2005-08-5, verification through COA (Certificate of Analysis) and MSDS documentation remains crucial, as purity standards vary by application. Reputable suppliers typically provide ≥98% purity grades, with chromatographic data meeting USP/EP standards for pharmaceutical applications.

Environmental fate studies of 4-Chlorophenyl benzoate indicate moderate biodegradability under aerobic conditions, a topic of interest for environmental chemists. While not classified as persistent, proper waste management practices are recommended, reflecting industry-wide emphasis on responsible chemical disposal protocols.